2-(4-methoxy-3-{[3-(trifluoromethyl)phenoxy]methyl}benzylidene)-7-methyl-5-(5-methyl-2-furyl)-N-(2-methylphenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: (2E)-2-[[4-methoxy-3-[[3-(trifluoromethyl)phenoxy]methyl]phenyl]methylidene]-7-methyl-5-(5-methylfuran-2-yl)-N-(2-methylphenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C36H30F3N3O5S/c1-20-8-5-6-11-27(20)41-33(43)31-22(3)40-35-42(32(31)29-14-12-21(2)47-29)34(44)30(48-35)17-23-13-15-28(45-4)24(16-23)19-46-26-10-7-9-25(18-26)36(37,38)39/h5-18,32H,19H2,1-4H3,(H,41,43)/b30-17+
• InChI Key: SYCXLIARJNSQKN-OCSSWDANSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(N=C3N(C2C4=CC=C(O4)C)C(=O)C(=CC5=CC(=C(C=C5)OC)COC6=CC=CC(=C6)C(F)(F)F)S3)C
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)C2=C(N=C3N(C2C4=CC=C(O4)C)C(=O)/C(=C\C5=CC(=C(C=C5)OC)COC6=CC=CC(=C6)C(F)(F)F)/S3)C
• Molecular Formula: C36H30F3N3O5S
• Molecular Weight: 673.7 g/mol

Description

Synthesis Analysis

Synthesis of related compounds involves multiple steps, including reactions with amino acids, alkylation, and cyclization processes to obtain the desired heterocyclic compounds. These synthetic pathways provide a foundation for synthesizing complex molecules like the one , highlighting the importance of precursor selection and reaction conditions (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized by various spectroscopic methods. Crystallographic studies reveal that these molecules often adopt specific conformations influenced by their functional groups, which are crucial for their reactivity and interactions (Prasad, Krishnamurthy, Nagarajaiah, & Begum, 2014).

Chemical Reactions and Properties

The reactivity of these compounds is significantly influenced by their molecular structure. Studies have shown that they can undergo various chemical reactions, including alkylation and cyclization, leading to the formation of new heterocyclic compounds. These reactions are crucial for the modification of the molecular structure to achieve desired properties (Haiza, Assiery, Mostafa, & El-Reedy, 2000).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, are closely related to their molecular structure. Crystallographic studies provide insights into the molecular arrangements and intermolecular interactions that influence these properties (Nagarajaiah & Begum, 2014).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group transformations, are essential for understanding the potential applications of these compounds. Studies on related compounds have shown that their reactivity can be tailored through structural modifications, enabling the design of molecules with specific chemical properties for targeted applications (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).